Cas no 1114649-76-1 (2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione)

2-(4-Ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1λ⁶,4-benzothiazine-1,1-dione is a specialized benzothiazine derivative with potential applications in medicinal chemistry and material science. Its structure features a 1,1-dione benzothiazine core substituted with a 4-ethoxybenzoyl group and a 4-isopropylphenyl moiety, contributing to its unique electronic and steric properties. This compound may exhibit enhanced stability and reactivity due to the presence of the sulfone group and aromatic substituents. Its tailored design suggests utility as an intermediate in synthesizing biologically active molecules or as a functional material in optoelectronic applications. The ethoxy and isopropyl groups offer tunable solubility and lipophilicity, making it adaptable for diverse experimental conditions.
2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione structure
1114649-76-1 structure
Product Name:2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione
CAS No:1114649-76-1
MF:C26H25NO4S
MW:447.546005964279
CID:5388268
Update Time:2025-06-14

2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • (4-Ethoxyphenyl)[4-[4-(1-methylethyl)phenyl]-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
    • 2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione
    • Inchi: 1S/C26H25NO4S/c1-4-31-22-15-11-20(12-16-22)26(28)25-17-27(21-13-9-19(10-14-21)18(2)3)23-7-5-6-8-24(23)32(25,29)30/h5-18H,4H2,1-3H3
    • InChI Key: PRYQEPHRLLUOKY-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(OCC)C=C1)(C1=CN(C2=CC=C(C(C)C)C=C2)C2=CC=CC=C2S1(=O)=O)=O

Experimental Properties

  • Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 616.4±55.0 °C(Predicted)
  • pka: -5.88±0.40(Predicted)

2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione Pricemore >>

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Additional information on 2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione

Research Brief on 2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114649-76-1)

In recent years, the compound 2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114649-76-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazine-dione scaffold, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. The compound's stability under various physiological conditions has also been investigated, with results indicating favorable pharmacokinetic properties for further development.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymatic pathways implicated in inflammatory and neoplastic diseases. In vitro assays have demonstrated its ability to modulate key signaling molecules, such as NF-κB and STAT3, which are critical in the regulation of immune responses and cell proliferation. These findings suggest that 2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione could serve as a lead compound for the development of novel anti-inflammatory or anti-cancer therapies.

Preclinical studies have further explored the therapeutic potential of this compound in animal models. For instance, in murine models of rheumatoid arthritis, administration of the compound resulted in significant reduction of joint inflammation and tissue damage. Similarly, in xenograft models of certain cancers, the compound showed efficacy in reducing tumor growth and metastasis. These results highlight its potential as a multi-targeted therapeutic agent, though further studies are needed to assess its safety profile and optimize dosing regimens.

Despite these promising findings, challenges remain in the development of 2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione for clinical use. Issues such as bioavailability, potential off-target effects, and long-term toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Additionally, the compound's interaction with other drugs and its metabolic pathways in humans require further investigation to ensure its suitability for therapeutic applications.

In conclusion, 2-(4-ethoxybenzoyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione represents a promising candidate for drug development, with demonstrated efficacy in modulating critical disease pathways. Continued research efforts are essential to translate these preclinical findings into viable clinical therapies, addressing the existing gaps in knowledge and paving the way for its potential use in treating inflammatory and neoplastic conditions.

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